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Compound of Interest

Compound Name: 4-Octanol

Cat. No.: B147376 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 4-Octanol

Introduction
4-Octanol (CAS No. 589-62-8), also known as butyl propyl carbinol, is a secondary alcohol

with the chemical formula C8H18O.[1][2] It is a colorless liquid with a characteristic weak,

mellow aroma.[1] This versatile organic compound finds applications as a solvent, an

intermediate in organic synthesis, and as a component in the formulation of fragrances, flavors,

preservatives, dyes, and paints.[1][2] Its utility in research and various industrial sectors,

including pharmaceuticals and cosmetics, stems from its specific physicochemical properties.

[2] Octan-4-ol is a secondary alcohol where the hydroxyl group is located at position 4 of an

octane chain.[3] This guide provides a comprehensive overview of the core physicochemical

properties of 4-octanol, detailed experimental protocols for their determination, and logical

visualizations to aid in understanding its chemical nature.

Core Physicochemical Properties
The fundamental physical and chemical characteristics of 4-octanol are summarized in the

following tables. This data is essential for its handling, application in synthetic chemistry, and

for safety considerations.

Table 1: General and Physical Properties of 4-Octanol
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Property Value Source

Molecular Formula C8H18O [1]

Molecular Weight 130.23 g/mol [2]

Appearance
Colorless to almost colorless

clear liquid
[1][4]

Odor Weak mellow aroma [1]

Density 0.818 g/mL at 20 °C [1]

Melting Point -41 °C to -42 °C [4]

Boiling Point 174-176 °C [1][2]

Flash Point 65 °C (149 °F) - closed cup [1][4]

Vapor Pressure 0.284 mmHg at 25 °C [1][5]

Solubility

Insoluble in water; soluble in

organic solvents like ether,

benzene, and ethanol.[1] An

estimated water solubility is

1527 mg/L at 25 °C.[5]

Table 2: Optical and Thermodynamic Properties of 4-
Octanol
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Property Value Source

Refractive Index (n20/D) 1.426 [2]

Octanol/Water Partition

Coefficient (logP)
2.33760 - 2.7 [2][6][5]

pKa (Predicted) 15.31 ± 0.20 [6]

Liquid Phase Heat Capacity

(Cp,liquid)
332.08 J/mol·K [7]

Hydrogen Bond Donor Count 1 [6]

Hydrogen Bond Acceptor

Count
1 [6]

Experimental Protocols
The determination of the physicochemical properties of alcohols like 4-octanol involves a

series of standardized experimental procedures. Below are detailed methodologies for key

characterization experiments.

Determination of Solubility in Water
Objective: To qualitatively or quantitatively determine the solubility of 4-octanol in water.

Materials:

4-octanol

Deionized water

Test tubes or vials

Graduated pipettes or cylinders

Vortex mixer or shaker

Procedure:
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Add a measured volume of deionized water (e.g., 5 mL) to a clean test tube.[8]

Incrementally add known volumes of 4-octanol to the water.[9]

After each addition, cap the test tube and agitate it vigorously for a set period (e.g., 1-2

minutes) to ensure thorough mixing.[8]

Allow the mixture to stand and observe the formation of layers. The presence of two distinct

layers indicates immiscibility or low solubility.[10]

Record the volume of 4-octanol at which a persistent second layer forms.[8]

Observations are typically recorded as miscible, partially soluble, or insoluble.[8]

Chromic Acid Test for Secondary Alcohols
Objective: To confirm the presence of a primary or secondary alcohol functional group. 4-
octanol, being a secondary alcohol, will yield a positive result.

Materials:

4-octanol

Acetone

Chromic acid solution (Jones reagent)

Test tubes

Procedure:

In a clean, dry test tube, place approximately 1 mL of acetone.[11]

Add 5 drops of 4-octanol to the acetone and gently swirl to mix.[11]

Add 2 drops of the chromic acid reagent to the mixture.[12]

Observe any color change within the first 5 seconds.[11]
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A positive test for a primary or secondary alcohol is indicated by a color change from the

orange of Cr6+ to a blue-to-green color of Cr3+.[9][11] Tertiary alcohols do not react under

these conditions.[12]

Lucas Test for Differentiating Alcohol Classes
Objective: To distinguish between primary, secondary, and tertiary alcohols based on their

reaction rate with the Lucas reagent.

Materials:

4-octanol

Lucas reagent (concentrated HCl and ZnCl2)

Test tubes

Procedure:

Place 2 mL of the Lucas reagent in a test tube.

Add approximately 0.5 mL of 4-octanol to the reagent.

Stopper the test tube, shake vigorously, and then allow it to stand.

Observe the solution for the formation of an insoluble alkyl chloride, which appears as

cloudiness or a distinct second layer.[9]

Secondary alcohols, such as 4-octanol, will react to form a cloudy solution or a separate

layer within 5-10 minutes, sometimes requiring gentle heating.[8] Tertiary alcohols react

almost immediately, while primary alcohols show no reaction at room temperature.[8]

Visualizations
The following diagrams, created using the DOT language, illustrate key conceptual workflows

and relationships relevant to the study of 4-octanol.
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Experimental Workflow for 4-Octanol Characterization

Physical Properties

Chemical Properties & Structure

Data Analysis
Sample Preparation

(4-Octanol)
Density Measurement

(Pycnometer)

Boiling Point
(Distillation)

Refractive Index
(Refractometer)

Solubility Test
(Water & Organic Solvents)

Classification Tests
(Lucas & Chromic Acid)

Spectroscopic Analysis
(IR, NMR, MS)

Compile & Tabulate
Physicochemical Data
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Simplified Synthesis of 4-Octanol

Starting Materials

Reaction Steps

Final Product

4-Octyne

Step 1:
Hydration or Grignard Reaction

Hydration

or
1-Bromopropane +

Hexanal

Grignard

Step 2:
Reduction or Work-up

Intermediate

4-Octanol
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Classification of 4-Octanol

Organic Compounds

Alcohols
(-OH Group)

Contains

Secondary Alcohol
(R2-CH-OH)

Classified as

4-Octanol
CH3(CH2)3CH(OH)(CH2)2CH3

is an example of

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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